![molecular formula C13H15N3O B2675293 1-(4-Cyanophenyl)piperidine-3-carboxamide CAS No. 927699-42-1](/img/structure/B2675293.png)
1-(4-Cyanophenyl)piperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-(4-Cyanophenyl)piperidine-3-carboxamide” is a chemical compound with the CAS Number: 927699-42-1 . It has a molecular weight of 229.28 . The physical form of this compound is a powder .
Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . It has a molecular weight of 229.28 . More specific physical and chemical properties were not found in the search results.Scientific Research Applications
PET Imaging of Microglia
1-(4-Cyanophenyl)piperidine-3-carboxamide derivatives, specifically targeting the macrophage colony-stimulating factor 1 receptor (CSF1R), have been developed for positron emission tomography (PET) imaging. This application is significant for visualizing microglial activation in the brain, an essential aspect of neuroinflammation associated with neuropsychiatric disorders, including Alzheimer's disease and Parkinson's disease. The compound enables non-invasive imaging of neuroinflammation, facilitating the development and monitoring of therapies (Horti et al., 2019).
Anti-HIV-1 Activity
Research on derivatives of this compound has led to the discovery of compounds with significant anti-HIV-1 activity. These derivatives have shown potent inhibition of HIV-1 replication in cell-based assays, highlighting their potential as novel therapeutic agents for HIV-1 infection (Imamura et al., 2006).
Anti-Angiogenic and DNA Cleavage Activities
Novel derivatives of this compound have been synthesized and tested for their anti-angiogenic and DNA cleavage capabilities. These compounds have demonstrated significant efficacy in inhibiting blood vessel formation in vivo and showing differential migration and band intensities in DNA binding/cleavage assays, suggesting their potential as anticancer agents with both anti-angiogenic and cytotoxic effects (Kambappa et al., 2017).
Antibacterial and Anticancer Properties
This compound and its derivatives have been investigated for their antibacterial and anticancer properties. Studies have synthesized novel compounds demonstrating inhibitory activities against a range of bacterial strains and cancer cell lines. These findings underscore the compound's versatility and potential in developing new antimicrobial and anticancer therapies (Pouramiri et al., 2017).
Neuroinflammation Imaging
The development of radioligands based on this compound for PET imaging of CSF1R has provided valuable tools for studying neuroinflammation in vivo. These radioligands enable specific and noninvasive visualization of microglial activation, contributing to our understanding of neuroinflammatory processes in diseases like Alzheimer’s and potentially guiding therapeutic interventions (Lee et al., 2022).
Safety and Hazards
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . More than 7000 piperidine-related papers were published during the last five years . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Properties
IUPAC Name |
1-(4-cyanophenyl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O/c14-8-10-3-5-12(6-4-10)16-7-1-2-11(9-16)13(15)17/h3-6,11H,1-2,7,9H2,(H2,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQSKBVFZTSKDID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=CC=C(C=C2)C#N)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.